(5Z)-5-(2-furylmethylene)-3-(4-methylphenyl)-2-thioxo-1,3-thiazolidin-4-one

• Molecular Formula: C15H11NO2S2
• Molecular Weight: 301.4 g/mol
• IUPAC Name: (5Z)-5-(furan-2-ylmethylidene)-3-(4-methylphenyl)-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C15H11NO2S2/c1-10-4-6-11(7-5-10)16-14(17)13(20-15(16)19)9-12-3-2-8-18-12/h2-9H,1H3/b13-9-
• InChI Key: DGCDZKUPWQBPEB-LCYFTJDESA-N
• Isomeric SMILES: CC1=CC=C(C=C1)N2C(=O)/C(=C/C3=CC=CO3)/SC2=S
• SMILES: CC1=CC=C(C=C1)N2C(=O)C(=CC3=CC=CO3)SC2=S

Description

(5Z)-5-(2-furylmethylene)-3-(4-methylphenyl)-2-thioxo-1,3-thiazolidin-4-one, also known as FMT, is a chemical compound that has been studied for its potential applications in various scientific fields. This compound has been synthesized using different methods, and its mechanism of action has been investigated to understand its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of (5Z)-5-(2-furylmethylene)-3-(4-methylphenyl)-2-thioxo-1,3-thiazolidin-4-one is not fully understood. However, it has been reported that (5Z)-5-(2-furylmethylene)-3-(4-methylphenyl)-2-thioxo-1,3-thiazolidin-4-one exerts its biological activity by inhibiting the activity of various enzymes, including tyrosinase, α-glucosidase, and acetylcholinesterase. (5Z)-5-(2-furylmethylene)-3-(4-methylphenyl)-2-thioxo-1,3-thiazolidin-4-one has also been reported to induce apoptosis in cancer cells by activating the mitochondrial pathway.
Biochemical and Physiological Effects:
(5Z)-5-(2-furylmethylene)-3-(4-methylphenyl)-2-thioxo-1,3-thiazolidin-4-one has been reported to exhibit various biochemical and physiological effects. (5Z)-5-(2-furylmethylene)-3-(4-methylphenyl)-2-thioxo-1,3-thiazolidin-4-one has been shown to inhibit the growth of cancer cells by inducing apoptosis. (5Z)-5-(2-furylmethylene)-3-(4-methylphenyl)-2-thioxo-1,3-thiazolidin-4-one has also been reported to inhibit the activity of α-glucosidase, which is involved in the digestion of carbohydrates, and thus, it may be useful in the treatment of diabetes. (5Z)-5-(2-furylmethylene)-3-(4-methylphenyl)-2-thioxo-1,3-thiazolidin-4-one has been reported to exhibit antibacterial and antifungal activities, which may be useful in the treatment of infectious diseases. (5Z)-5-(2-furylmethylene)-3-(4-methylphenyl)-2-thioxo-1,3-thiazolidin-4-one has also been reported to exhibit antioxidant and anti-inflammatory activities, which may be useful in the treatment of various diseases, including Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

(5Z)-5-(2-furylmethylene)-3-(4-methylphenyl)-2-thioxo-1,3-thiazolidin-4-one has several advantages for lab experiments, including its easy synthesis, low toxicity, and broad-spectrum biological activity. However, (5Z)-5-(2-furylmethylene)-3-(4-methylphenyl)-2-thioxo-1,3-thiazolidin-4-one also has some limitations, including its low solubility in water, which may limit its application in aqueous systems. In addition, the yield and purity of (5Z)-5-(2-furylmethylene)-3-(4-methylphenyl)-2-thioxo-1,3-thiazolidin-4-one may vary depending on the synthesis method used.

Future Directions

There are several future directions for the study of (5Z)-5-(2-furylmethylene)-3-(4-methylphenyl)-2-thioxo-1,3-thiazolidin-4-one. One direction is to investigate the potential of (5Z)-5-(2-furylmethylene)-3-(4-methylphenyl)-2-thioxo-1,3-thiazolidin-4-one as a therapeutic agent for various diseases, including cancer, diabetes, and neurodegenerative diseases. Another direction is to investigate the mechanism of action of (5Z)-5-(2-furylmethylene)-3-(4-methylphenyl)-2-thioxo-1,3-thiazolidin-4-one in more detail to understand its biological activity. Furthermore, the synthesis of (5Z)-5-(2-furylmethylene)-3-(4-methylphenyl)-2-thioxo-1,3-thiazolidin-4-one using green chemistry methods and the development of (5Z)-5-(2-furylmethylene)-3-(4-methylphenyl)-2-thioxo-1,3-thiazolidin-4-one derivatives with improved biological activity may be explored. Finally, the development of novel drug delivery systems for (5Z)-5-(2-furylmethylene)-3-(4-methylphenyl)-2-thioxo-1,3-thiazolidin-4-one may also be investigated to improve its solubility and bioavailability.

Synthesis Methods

(5Z)-5-(2-furylmethylene)-3-(4-methylphenyl)-2-thioxo-1,3-thiazolidin-4-one has been synthesized using different methods, including one-pot synthesis, microwave-assisted synthesis, and solvent-free synthesis. One-pot synthesis involves the reaction of 2-furylcarboxaldehyde, 4-methylbenzene-1,3-diamine, and potassium thiocyanate in the presence of acetic acid and ethanol. Microwave-assisted synthesis involves the reaction of 2-furylcarboxaldehyde, 4-methylbenzene-1,3-diamine, and potassium thiocyanate in the presence of acetic acid and ethanol under microwave irradiation. Solvent-free synthesis involves the reaction of 2-furylcarboxaldehyde, 4-methylbenzene-1,3-diamine, and potassium thiocyanate in the absence of any solvent. The yield and purity of (5Z)-5-(2-furylmethylene)-3-(4-methylphenyl)-2-thioxo-1,3-thiazolidin-4-one vary depending on the synthesis method used.

Scientific Research Applications

(5Z)-5-(2-furylmethylene)-3-(4-methylphenyl)-2-thioxo-1,3-thiazolidin-4-one has been studied for its potential applications in various scientific fields, including medicinal chemistry, biochemistry, and molecular biology. (5Z)-5-(2-furylmethylene)-3-(4-methylphenyl)-2-thioxo-1,3-thiazolidin-4-one has been reported to exhibit anticancer, antibacterial, antifungal, and antiviral activities. (5Z)-5-(2-furylmethylene)-3-(4-methylphenyl)-2-thioxo-1,3-thiazolidin-4-one has also been investigated for its potential as an anti-inflammatory and antioxidant agent. In addition, (5Z)-5-(2-furylmethylene)-3-(4-methylphenyl)-2-thioxo-1,3-thiazolidin-4-one has been studied for its potential use in the treatment of diabetes, Alzheimer's disease, and Parkinson's disease.